Cas no 556006-94-1 (4-oxo-3-pentyl-3,4-dihydrophthalazine-1-carbohydrazide)

• Product Name: 4-oxo-3-pentyl-3,4-dihydrophthalazine-1-carbohydrazide
• CAS No: 556006-94-1
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 3106043
• PubChem ID: 2442150
• Update Time: 2025-10-12

4-oxo-3-pentyl-3,4-dihydrophthalazine-1-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-3-pentyl-3,4-dihydro-phthalazine-1-carboxylic acid hydrazide
• 4-oxo-3-pentyl-3,4-dihydrophthalazine-1-carbohydrazide
• SR-01000044383
• CS-0220331
• 556006-94-1
• Z56924445
• DTXSID701167292
• G35264
• 3,4-Dihydro-4-oxo-3-pentyl-1-phthalazinecarboxylic acid hydrazide
• EN300-06380
• AKOS034466018
• SR-01000044383-1
• 4-oxo-3-pentylphthalazine-1-carbohydrazide

• Inchi： 1S/C14H18N4O2/c1-2-3-6-9-18-14(20)11-8-5-4-7-10(11)12(17-18)13(19)16-15/h4-5,7-8H,2-3,6,9,15H2,1H3,(H,16,19)
• InChI Key： DKNFFBAVXMUENO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(NN)=O)=NN1CCCCC

Computed Properties

• Exact Mass: 274.14297583Da
• Monoisotopic Mass: 274.14297583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-oxo-3-pentyl-3,4-dihydrophthalazine-1-carbohydrazide

Recent Advances in the Study of 4-oxo-3-pentyl-3,4-dihydrophthalazine-1-carbohydrazide (CAS: 556006-94-1)

In recent years, the compound 4-oxo-3-pentyl-3,4-dihydrophthalazine-1-carbohydrazide (CAS: 556006-94-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This phthalazine derivative has shown promising potential in various therapeutic applications, particularly in the areas of antimicrobial and anticancer drug development. The compound's unique structural features, including the carbohydrazide moiety, contribute to its biological activity and make it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the antimicrobial properties of 4-oxo-3-pentyl-3,4-dihydrophthalazine-1-carbohydrazide. The research team synthesized a series of derivatives and evaluated their efficacy against a panel of multidrug-resistant bacterial strains. The results demonstrated that the parent compound exhibited potent activity against Gram-positive bacteria, with a minimum inhibitory concentration (MIC) of 2 μg/mL against Staphylococcus aureus. The study also identified key structural modifications that could enhance the compound's spectrum of activity and reduce cytotoxicity.

In the context of anticancer research, a 2023 study in Bioorganic & Medicinal Chemistry Letters investigated the mechanism of action of 4-oxo-3-pentyl-3,4-dihydrophthalazine-1-carbohydrazide in human cancer cell lines. The compound was found to induce apoptosis in breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9 pathways. Additionally, molecular docking studies revealed that the compound interacts with the ATP-binding site of protein kinases, suggesting its potential as a kinase inhibitor. These findings highlight the multifaceted therapeutic potential of this phthalazine derivative.

Another significant advancement in the study of 4-oxo-3-pentyl-3,4-dihydrophthalazine-1-carbohydrazide comes from its application in drug delivery systems. Researchers have developed nanoparticle formulations incorporating this compound to improve its bioavailability and target specificity. A recent preprint on ChemRxiv described the use of polymeric nanoparticles loaded with the compound, which showed enhanced uptake in tumor tissues and reduced off-target effects in murine models. This innovative approach could pave the way for more effective clinical applications of the compound.

Despite these promising developments, challenges remain in the optimization of 4-oxo-3-pentyl-3,4-dihydrophthalazine-1-carbohydrazide for clinical use. Issues such as metabolic stability, solubility, and potential drug-drug interactions need to be addressed through further structure-activity relationship (SAR) studies. Ongoing research is focusing on the synthesis of novel analogs with improved pharmacokinetic properties while retaining the compound's biological efficacy.

In conclusion, 4-oxo-3-pentyl-3,4-dihydrophthalazine-1-carbohydrazide (CAS: 556006-94-1) represents a versatile scaffold with significant potential in drug discovery. Recent studies have elucidated its antimicrobial and anticancer mechanisms, while advances in formulation technologies have enhanced its therapeutic applicability. Continued research in this area is expected to yield novel derivatives with optimized properties for clinical development, making this compound a key focus in the field of chemical biology and pharmaceutical sciences.